Cas no 110637-52-0 (Dicyclohexylamine (S)-6-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate)

• Product Name: Dicyclohexylamine (S)-6-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate
• CAS No: 110637-52-0
• MF: C₂₇H₄₉N₃O₆
• MW: 511.694468259811
• MDL: MFCD00273410
• CID: 136841
• Update Time: 2025-11-02

Dicyclohexylamine (S)-6-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate Chemical and Physical Properties

Names and Identifiers

• Dicyclohexylamine (S)-6-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate
• Boc-L-Lys(Aloc)-OH*DCHA
• BOC-LYS(ALLOC)-OH DCHA
• Boc-Lys(Alloc)-OH.DCHA
• Boc-Lys(Alloc)-OH·DCHA
• Boc-Lys(Aloc)-OH DCHA
• N-cyclohexylcyclohexanamine,(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-6-(prop-2-enoxycarbonylamino)hexanoic acid
• N-α-Boc-N-ε-allyloxycarbonyl-L-lysinedicyclohexylaminesalt
• Boc-Lys(Alloc)-OH (dicyclohexylammonium) salt
• N-a-Boc-N-e-allyloxycarbonyl-L-lysine dicyclohexylaminesalt
• N-Boc-N'-allyloxycarbonyl-D-lysine dicyclohexylamine salt
• BOC-L-LYS(ALLOC)-OH DCHA
• BOC-LYS(ALLOC)-OH DCHA SALT
• BOC-L-LYSINE ALLYL ESTER DCHA SALT
• boc-lys(alloc)-oh dicyclohexylamine salt
• nα-boc-nδ-alloc-l-lysine dicyclohexylamine salt
• N-α-Boc-N-ε-allyloxycarbonyl-L-lysine dicyclohex
• N-alpha-t-Butyloxycarbonyl-N-epsilon-allyloxycarbonyl-L-lysine dicyclohexylamine
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-6-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid; N-cyclohexylcyclohexanamine
• Boc-Lys(Alloc)-OH?CHA
• N-a-Boc-N-e-allyloxycarbonyl-L-lysin
• Boc-Lys(Aloc)-OH yenDCHA
• C27H49N3O6
• AX803

• MDL： MFCD00273410
• Inchi： 1S/C15H26N2O6.C12H23N/c1-5-10-22-13(20)16-9-7-6-8-11(12(18)19)17-14(21)23-15(2,3)4;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h5,11H,1,6-10H2,2-4H3,(H,16,20)(H,17,21)(H,18,19);11-13H,1-10H2/t11-;/m0./s1
• InChI Key： TXVAVNGGMCSJEA-MERQFXBCSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCCNC(=O)OCC=C)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 511.36200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 14
• Complexity: 533
• Topological Polar Surface Area: 126

Experimental Properties

• PSA: 125.99000
• LogP: 6.46090

Dicyclohexylamine (S)-6-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Dicyclohexylamine (S)-6-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate

Comprehensive Guide to Dicyclohexylamine (S)-6-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate (CAS 110637-52-0)

Dicyclohexylamine (S)-6-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate (CAS 110637-52-0) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining dicyclohexylamine, allyloxycarbonyl, and tert-butoxycarbonyl (Boc) protecting groups, making it valuable for peptide coupling and chiral synthesis applications.

The growing demand for chiral intermediates in drug development has increased interest in this compound. Researchers frequently search for "Boc-protected amino acid derivatives" or "allyloxycarbonyl applications in peptide synthesis" - areas where this chemical plays a crucial role. Its stereospecific (S)-configuration at the 6-position makes it particularly useful for creating optically active pharmaceutical compounds.

From a chemical perspective, CAS 110637-52-0 demonstrates excellent stability under various reaction conditions while maintaining its chiral integrity. The tert-butoxycarbonyl group provides selective protection for amines, while the allyloxycarbonyl moiety offers orthogonal deprotection possibilities. These features answer common search queries about "orthogonal protection strategies in organic synthesis" and "amine protection techniques".

In pharmaceutical applications, this compound serves as a key building block for:
- Peptide-based drug candidates
- Chiral auxiliaries in asymmetric synthesis
- Prodrug development requiring selective deprotection
Recent publications highlight its use in developing protease inhibitors and GPCR-targeting molecules, addressing trending research topics in medicinal chemistry.

The synthesis of Dicyclohexylamine (S)-6-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate typically involves multi-step procedures starting from L-lysine derivatives. Process chemists often search for "efficient Boc-allyl protection methods" and "dicyclohexylamine salt formation" - both relevant to manufacturing this compound. The crystalline nature of the dicyclohexylammonium salt form facilitates purification, an important consideration for scale-up.

Analytical characterization of this compound includes:
- Chiral HPLC for enantiomeric purity verification
- NMR spectroscopy (particularly ¹³C and DEPT for carbonyl identification)
- Mass spectrometry to confirm molecular weight
These analytical approaches address common quality control questions in pharmaceutical ingredient synthesis.

Market trends show increasing demand for custom protected amino acids like this compound, driven by:
1. Growth in peptide therapeutics (projected 9.7% CAGR through 2028)
2. Expanding applications in ADC (antibody-drug conjugate) development
3. Need for chiral building blocks in CNS drug discovery
These industry developments align with frequent searches for "amino acid derivatives market analysis".

Storage and handling of CAS 110637-52-0 require standard organic compound precautions. The material remains stable at room temperature when protected from moisture, answering practical questions about "Boc-protected compound storage conditions". Its solubility profile (soluble in most organic solvents but insoluble in water) makes it versatile for various synthetic applications.

Future research directions for this compound include:
- Development of greener synthetic routes (addressing "sustainable peptide synthesis" searches)
- Exploration in solid-phase peptide synthesis methodologies
- Applications in macrocyclic compound construction
These potential applications connect with trending topics in synthetic chemistry innovation.

For researchers working with Dicyclohexylamine (S)-6-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate, recent patent literature reveals novel uses in:
- Kinase inhibitor scaffolds
- Cell-penetrating peptides
- Protein-protein interaction modulators
These cutting-edge applications respond to growing interest in "next-generation peptide therapeutics".

Quality specifications for pharmaceutical-grade material typically require:
- ≥98.5% chemical purity (HPLC)
- ≥99.0% enantiomeric excess
- Low heavy metal content (<10 ppm)
These parameters address frequent quality assurance inquiries in the fine chemicals industry.

In conclusion, Dicyclohexylamine (S)-6-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate (CAS 110637-52-0) represents a versatile chiral building block with growing importance in modern drug discovery. Its unique combination of protecting groups and stereochemistry positions it as a valuable tool for medicinal chemists addressing current challenges in peptide-based drug development and chiral synthesis.